Cas no 126568-02-3 (2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-)

• Product name: 2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-
• CAS No: 126568-02-3
• MF: C₂₀H₂₃N₃O
• MW: 321.41612
• CID: 205212
• PubChem ID: 3079850

2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-
• 1-[3-(dimethylamino)propyl]-4-phenyl-3H-1,5-benzodiazepin-2-one
• 1,3-Dihydro-1-(3-(dimethylamino)propyl)-4-phenyl-2H-1,5-benzodiazepin-2-one
• BRN 0839503
• 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-1-(3-(dimethylamino)propyl)-4-phenyl-
• 126568-02-3
• 2H-1,5-Benzodiazepin-2-one, 1-(3-(dimethylamino)-propyl)-1,3-dihydro-4-phenyl-
• DTXSID90155230

• Inchi： InChI=1S/C20H23N3O/c1-22(2)13-8-14-23-19-12-7-6-11-17(19)21-18(15-20(23)24)16-9-4-3-5-10-16/h3-7,9-12H,8,13-15H2,1-2H3
• InChI Key： GHOXUBCKBWJHMH-UHFFFAOYSA-N
• SMILES： CN(CCCN1C(=O)CC(C2C=CC=CC=2)=NC2=CC=CC=C12)C

Computed Properties

• Exact Mass: 321.18429
• Monoisotopic Mass: 321.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų
• XLogP3: 3

Experimental Properties

• Density: 1.1
• Boiling Point: 512.9°C at 760 mmHg
• Flash Point: 264°C
• Refractive Index: 1.592
• PSA: 35.91